Cas no 88585-86-8 (Isomexoticin)

Isomexoticin Properties

Names and Identifiers

• Isomexoticin
• 8-[(2S)-2,3-Dihydroxy-3-methylbutyl]-5,7-dimethoxy-2H-chromen-2-o ne
• Epimexoticin
• [ "Epimexoticin", " (-)-Mexoticin" ]
• 2H-1-Benzopyran-2-one, 8-(2,3-dihydroxy-3-methylbutyl)-5,7-dimethoxy-, (S)- (ZCI)
• 8-[(2S)-2,3-Dihydroxy-3-methylbutyl]-5,7-dimethoxy-2H-1-benzopyran-2-one (ACI)
• (-)-Mexoticin
• AKOS040734150
• 88585-86-8
• (S)-8-(2,3-Dihydroxy-3-methylbutyl)-5,7-dimethoxy-2H-chromen-2-one
• 8-[(2S)-2,3-dihydroxy-3-methylbutyl]-5,7-dimethoxychromen-2-one
• C16H20O6
• FS-9131
• 2H-1-Benzopyran-2-one, 8-(2,3-dihydroxy-3-methylbutyl)-5,7-dimethoxy-, (S)-; 8-[(2S)-2,3-Dihydroxy-3-methylbutyl]-5,7-dimethoxy-2H-1-benzopyran-2-one; (-)-Mexoticin; Epimexoticin
• 8-(2,3-dihydroxy-3-methylbutyl)-5,7-dimethoxychromen-2-one
• MEGxp0_001027
• 8-(2,3-dihydroxy-3-methyl-butyl)-5,7-dimethoxy-chromen-2-one
• 2H-1-Benzopyran-2-one, 8-(2,3-dihydroxy-3-methylbutyl)-5,7-dimethoxy-
• BRD-A97783622-001-01-8
• AKOS032948551
• ACon1_000153
• NCGC00180830-01
• +Expand

• InChIKey： JVCJUTNJQMKKCK-ZDUSSCGKSA-N
• Inchi： 1S/C16H20O6/c1-16(2,19)13(17)7-10-12(21-4)8-11(20-3)9-5-6-14(18)22-15(9)10/h5-6,8,13,17,19H,7H2,1-4H3/t13-/m0/s1
• SMILES： C(C1C(OC)=CC(OC)=C2C=CC(OC=12)=O)[C@H](O)C(O)(C)C

Computed Properties

• Exact Mass: 308.12600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 5
• Monoisotopic Mass: 308.12598835g/mol
• Heavy Atom Count: 22
• Complexity: 432
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 85.2Ų

Experimental Properties

• LogP: 1.48450
• PSA: 89.13000
• Boiling Point: 338.5±30.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 145.1±13.0 °C
• Color/Form: Powder
• Density: 1.3±0.1 g/cm3